Cas no 1807153-45-2 (2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid)

• Product Name: 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid
• CAS No: 1807153-45-2
• MF: C₉H₇BrF₃NO₃
• MW: 314.055992364883
• CID: 4942811
• Update Time: 2025-05-24

2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H7BrF3NO3/c10-3-1-4(7(15)8(16)17)6(14)5(2-3)9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： DTYZOUWIBVSBQN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(=C(C=1)C(C(=O)O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6

Additional information on 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid

2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid (CAS No. 1807153-45-2): A Comprehensive Overview

2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid (CAS No. 1807153-45-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes an amino group, a bromine atom, and a trifluoromethyl group, all attached to a mandelic acid backbone. These functional groups contribute to the compound's distinct physical and chemical properties, making it a valuable candidate for further investigation.

The molecular formula of 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid is C₁₀H₉BrF₃NO₃, and its molecular weight is approximately 309.08 g/mol. The compound's physical properties include a white crystalline solid form with a melting point of around 160-162°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various experimental conditions and formulations.

In terms of chemical reactivity, 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid exhibits interesting behavior due to the presence of multiple functional groups. The amino group can participate in nucleophilic reactions, while the bromine atom can be readily substituted in various substitution reactions. The trifluoromethyl group imparts significant electron-withdrawing effects, influencing the compound's overall reactivity and stability. These features make it a versatile building block for the synthesis of more complex molecules.

Recent research studies have explored the potential applications of 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid in medicinal chemistry. One notable area of interest is its use as an intermediate in the synthesis of novel drugs with anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of derivatives from this compound that showed promising cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers attributed this activity to the compound's ability to disrupt key cellular processes such as DNA replication and protein synthesis.

Beyond cancer research, 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid has also been investigated for its potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry (2020) demonstrated that certain derivatives of this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers suggested that the presence of the trifluoromethyl group played a crucial role in enhancing the compound's antimicrobial properties by disrupting bacterial cell membranes.

In addition to its medicinal applications, 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid has found use in analytical chemistry. Its unique spectral properties make it an excellent candidate for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These techniques are essential for the quantitative analysis and characterization of complex mixtures, making this compound valuable for quality control and research purposes.

The synthesis of 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid typically involves several steps, starting from readily available starting materials such as mandelic acid and trifluoromethane. The process often includes bromination reactions to introduce the bromine atom, followed by amino group introduction through substitution or addition reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-Amino-5-bromo-3-(trifluoromethyl)mandelic acid (CAS No. 1807153-45-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique chemical structure and properties make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.